Cas no 863453-13-8 (1-(4-benzylpiperidin-1-yl)-2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)ethan-1-one)

• Product Name: 1-(4-benzylpiperidin-1-yl)-2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)ethan-1-one
• CAS No: 863453-13-8
• MF: C₂₅H₂₅FN₆OS
• MW: 476.569006681442
• CID: 5772458
• PubChem ID: 18554360
• Update Time: 2023-11-21

1-(4-benzylpiperidin-1-yl)-2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone
• AKOS024596215
• F0682-0231
• 1-(4-benzylpiperidin-1-yl)-2-({3-[(4-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)ethan-1-one
• 863453-13-8
• 1-(4-benzylpiperidin-1-yl)-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylethanone
• SR-01000907878
• SR-01000907878-1
• Ethanone, 2-[[3-[(4-fluorophenyl)methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-1-[4-(phenylmethyl)-1-piperidinyl]-
• 1-(4-benzylpiperidin-1-yl)-2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)ethan-1-one

• Inchi： 1S/C25H25FN6OS/c26-21-8-6-20(7-9-21)15-32-24-23(29-30-32)25(28-17-27-24)34-16-22(33)31-12-10-19(11-13-31)14-18-4-2-1-3-5-18/h1-9,17,19H,10-16H2
• InChI Key： ZKDGYXUNWHWPRR-UHFFFAOYSA-N
• SMILES： S(C1C2=C(N=CN=1)N(CC1C=CC(=CC=1)F)N=N2)CC(N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 476.17945878g/mol
• Monoisotopic Mass: 476.17945878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 700.6±60.0 °C(Predicted)
• pka: 1.36±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines